Cas no 2680866-26-4 (6,6,6-trifluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)hexanoic acid)

• Product Name: 6,6,6-trifluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)hexanoic acid
• CAS No: 2680866-26-4
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• CID: 5636142
• PubChem ID: 165915971
• Update Time: 2025-05-19

6,6,6-trifluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286552
• 6,6,6-trifluoro-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoic acid
• 2680866-26-4
• 6,6,6-trifluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)hexanoic acid

• Inchi： 1S/C11H16F3NO4/c1-2-5-19-10(18)15-7-8(3-4-9(16)17)6-11(12,13)14/h2,8H,1,3-7H2,(H,15,18)(H,16,17)
• InChI Key： RRDQQVZJWLENJE-UHFFFAOYSA-N
• SMILES： FC(CC(CNC(=O)OCC=C)CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 283.10314248g/mol
• Monoisotopic Mass: 283.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 6,6,6-trifluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)hexanoic acid

Introduction to 6,6,6-trifluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)hexanoic acid (CAS No. 2680866-26-4)

6,6,6-trifluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)hexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680866-26-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of fluorine substituents, which are strategically incorporated to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The structural framework of this molecule incorporates a hexanoic acid backbone, modified with trifluoromethyl and ester functionalities, alongside an amine linkage that further diversifies its potential applications.

The trifluoromethyl group is a key feature in modern drug design due to its ability to modulate lipophilicity and electronic properties of the molecule. This modification often leads to improved pharmacokinetic profiles, including prolonged half-life and enhanced bioavailability. In the context of 6,6,6-trifluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)hexanoic acid, the trifluoromethyl group is positioned at the 6-position of the hexanoic acid chain, contributing to its unique chemical properties and potential biological activity.

The prop-2-en-1-yloxy carbonylamino moiety represents a more complex functional group that introduces both an alkene and an amide-like character to the molecule. This segment is particularly interesting from a synthetic chemistry perspective, as it allows for further derivatization and modification. The presence of an amide bond suggests potential interactions with biological targets such as enzymes or receptors, which are often mediated through hydrogen bonding networks. Such interactions are critical for drug design, as they can dictate both potency and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the trifluoro substituents and the ester group may interact favorably with hydrophobic pockets in target proteins, while the amine functionality could engage in hydrogen bonding with polar residues. These interactions are essential for achieving high-affinity binding and are often exploited in the development of small-molecule inhibitors.

In the realm of drug discovery, 6,6,6-trifluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)hexanoic acid has been explored as a potential intermediate in the synthesis of more complex pharmacophores. Its structural features make it a versatile building block for designing molecules with tailored biological activities. For instance, modifications at the hexanoic acid chain could lead to compounds with enhanced solubility or improved cell permeability, which are critical factors in drug development.

The incorporation of fluorine atoms into pharmaceutical compounds is not without precedent; numerous successful drugs on the market contain fluorine substituents due to their favorable properties. For example, fluoroquinolones and some antiviral agents utilize fluorine atoms to enhance their therapeutic effects. The compound under discussion shares similarities with these molecules in terms of its fluorinated backbone and functional groups that could participate in biological interactions.

From a synthetic chemistry standpoint, 6,6,6-trifluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)hexanoic acid presents an interesting challenge due to its complex structure. The synthesis likely involves multi-step reactions that require careful optimization to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the propenyl ether moiety, while protecting group strategies would be necessary to handle the amine and ester functionalities during synthesis.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in materials science and agrochemicals, where fluorinated compounds are increasingly valued for their stability and reactivity. Additionally, research into fluorinated peptides and proteins has opened new avenues for therapeutic intervention, suggesting that derivatives of this compound could have roles in precision medicine.

As computational methods continue to evolve, virtual screening techniques are being used to identify novel drug candidates more efficiently than ever before. Molecular docking studies on CAS No. 2680866-26-4 have revealed promising interactions with various biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. These findings underscore the compound's potential as a lead structure for further medicinal chemistry efforts.

The impact of fluorine substitution on pharmacokinetic properties cannot be overstated; fluorine atoms can significantly influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles of drugs. In 6,6,6-trifluoro-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)hexanoic acid, these effects may contribute to improved drug-like properties such as reduced susceptibility to metabolic degradation by enzymes like cytochrome P450 oxidases.

In conclusion, 6, 66, 66-trifluoro -4 -({(prop -2 -en -1 -yloxy )carbonylamino }methyl )hexanoic acid (CAS No .26808662 26 -4 ) represents a fascinating compound with diverse potential applications . Its structural complexity , featuring multiple functional groups including trifluoromethyl, ester, and amine moieties, positions it as a valuable scaffold for drug discovery . Further research into its synthesis , biological activity , and pharmacokinetic properties will undoubtedly yield insights that could advance therapeutic development across multiple disease areas . As our understanding of molecular interactions deepens , compounds like this one will continue to play a pivotal role in shaping the future of medicine . p >